1-(3-Chlorophenyl)-N-[4-(3-methoxypiperidin-1-YL)phenyl]methanesulfonamide

• IUPAC Name: 1-(3-chlorophenyl)-N-[4-(3-methoxypiperidin-1-yl)phenyl]methanesulfonamide
• InChI: InChI=1S/C19H23ClN2O3S/c1-25-19-6-3-11-22(13-19)18-9-7-17(8-10-18)21-26(23,24)14-15-4-2-5-16(20)12-15/h2,4-5,7-10,12,19,21H,3,6,11,13-14H2,1H3
• InChI Key: MCIPPCDKXGVTKU-UHFFFAOYSA-N
• Canonical SMILES: COC1CCCN(C1)C2=CC=C(C=C2)NS(=O)(=O)CC3=CC(=CC=C3)Cl
• Molecular Formula: C19H23ClN2O3S
• Molecular Weight: 394.9 g/mol

Description

1-(3-Chlorophenyl)-N-[4-(3-methoxypiperidin-1-YL)phenyl]methanesulfonamide is a chemical compound that belongs to the class of sulfonamide drugs. It has been studied for its potential applications in scientific research, particularly in the field of neuroscience.

Scientific Research Applications

Synthesis and Characterization

• Research on diethyltin(methoxy)methanesulfonate and its reactions with t-butylphosphonic acid underlines the importance of sulfonate ligands in the formation of three-dimensional self-assemblies, which could suggest a methodology for exploring the structural and binding characteristics of related compounds (R. Shankar et al., 2011).

Crystal Structure Analysis

• Studies on nimesulidetriazole derivatives, including structural analysis through X-ray powder diffraction and evaluation of intermolecular interactions, could offer a framework for investigating the crystal structure and supramolecular assembly of similar sulfonamide compounds (Tanusri Dey et al., 2015).

Docking Studies and Biological Activity

• Docking studies and crystal structure determination of tetrazole derivatives provide a pathway for understanding the interaction of molecules with biological targets, potentially guiding the exploration of the biological activity of structurally similar sulfonamides (B. J. Al-Hourani et al., 2015).

Molecular Docking and Quantum Chemical Calculations

• The molecular docking and quantum chemical calculations on 4-methoxy-{2-[3-(4-chlorophenyl)-5-(4-(propane-2-yl) PHENYL)-4, 5-dihydro-1H-pyrazol-1-yl]- 1, 3-thiazol-4-yl}phenol offer insights into molecular interactions and stability, which could be relevant for the study of "1-(3-Chlorophenyl)-N-[4-(3-methoxypiperidin-1-yl)phenyl]methanesulfonamide" (A. Viji et al., 2020).

Synthesis and Biological Activity

• Research on diorganotin derivatives with pyridyl functionalized bis(pyrazol-1-yl)methanes and their cytotoxic activity for Hela cells offers a perspective on the synthesis and potential therapeutic applications of sulfonamide derivatives (Fang-Lin Li et al., 2010).